Cas no 81307-10-0 (BENZALDEHYDE, 5-METHOXY-2-NITRO-4-[(4-NITROPHENYL)METHOXY]-)

• Product name: BENZALDEHYDE, 5-METHOXY-2-NITRO-4-[(4-NITROPHENYL)METHOXY]-
• CAS No: 81307-10-0
• MF: C₁₅H₁₂N₂O₇
• MW: 332.265
• CID: 3352358
• PubChem ID: 86016855

BENZALDEHYDE, 5-METHOXY-2-NITRO-4-[(4-NITROPHENYL)METHOXY]- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 5-METHOXY-2-NITRO-4-[(4-NITROPHENYL)METHOXY]-
• 5-Methoxy-2-nitro-4-[(4-nitrophenyl)methoxy]benzaldehyde
• DTXSID001202768
• 81307-10-0

• Inchi： InChI=1S/C15H12N2O7/c1-23-14-6-11(8-18)13(17(21)22)7-15(14)24-9-10-2-4-12(5-3-10)16(19)20/h2-8H,9H2,1H3
• InChI Key： FKFZUDDFMCACTF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 332.06445073Da
• Monoisotopic Mass: 332.06445073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų
• XLogP3: 2.5